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Compound of Interest

Compound Name: (Z2)-Aconitic acid

Cat. No.: B15073979

(Z)-Aconitic acid, also known as cis-aconitic acid, is a tricarboxylic acid that serves as a key
intermediate in the central metabolic pathway known as the citric acid cycle (or Krebs cycle).
This guide provides an in-depth overview of its chemical properties, synthesis, biological
significance, and applications for researchers, scientists, and professionals in drug
development.

Core Identification: CAS Number and Synonyms

The definitive Chemical Abstracts Service (CAS) Registry Number for (Z)-Aconitic acid is 585-
84-2[1][2][3]. This compound is known by several other names in scientific literature and
commercial databases.

Synonyms:

cis-Aconitic acid

(2)-prop-1-ene-1,2,3-tricarboxylic acid

cis-Aconitate

(12)-prop-1-ene-1,2,3-tricarboxylic acid

cis-Aconic acid

(2)-1-Propene-1,2,3-tricarboxylic acid
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e cis-Oxaloacetic acid
¢ cis-Propene-1,2,3-tricarboxylic acid

Physicochemical Properties

(Z2)-Aconitic acid is a white, crystalline solid. Its key quantitative properties are summarized in
the table below for easy reference.

Property Value Source
Molecular Formula CeHeOs [1112]
Molecular Weight 174.11 g/mol [1][2]
Melting Point 125 °C [2]
Boiling Point 542.0 to 543.0 °C @ 760 mm o]
Hg

Solubility in Water 400.0 mg/mL [2]
LogP -0.140 [2]

Biological Significance and Signaling Pathways

The primary biological role of (Z)-aconitic acid is as an intermediate in the citric acid cycle, a
fundamental metabolic pathway for cellular energy production. Within the mitochondria, citrate
is isomerized to isocitrate, with cis-aconitate being a transient intermediate in this reaction,
which is catalyzed by the enzyme aconitase[4]. This two-step process is crucial for the
subsequent oxidative decarboxylation steps of the cycle.

Elevated or depleted levels of cis-aconitic acid can be indicative of mitochondrial dysfunction or
issues within the Krebs cycle or fatty acid oxidation pathways[3].

Furthermore, cis-aconitic acid is a precursor to itaconic acid, a metabolite with significant
immunomodulatory and anti-inflammatory properties[5]. In activated immune cells like
macrophages, cis-aconitate is decarboxylated by the enzyme cis-aconitate decarboxylase
(ACOD1) to produce itaconate[6].

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15073979?utm_src=pdf-body
https://www.biosynth.com/p/AAA58584/585-84-2-cis-aconitic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/cis-Aconitic-acid
https://www.biosynth.com/p/AAA58584/585-84-2-cis-aconitic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/cis-Aconitic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/cis-Aconitic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/cis-Aconitic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/cis-Aconitic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/cis-Aconitic-acid
https://www.benchchem.com/product/b15073979?utm_src=pdf-body
https://healthmatters.io/understand-blood-test-results/cis-aconitic-acid-3
https://www.rupahealth.com/biomarkers/cis-aconitic-acid
https://www.researchgate.net/figure/In-the-citric-acid-cycle-cis-aconitic-acid-is-formed-as-an-intermediate-during-the_fig2_235659397
https://pubmed.ncbi.nlm.nih.gov/38487538/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Below is a diagram illustrating the central role of (Z)-Aconitic acid in the citric acid cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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